Cas no 87018-59-5 ((+/-)11-HDoHE)

• Product Name: (+/-)11-HDoHE
• CAS No: 87018-59-5
• MF: C₂₂H₃₂O₃
• MW: 344.487687110901
• CID: 708690
• Update Time: 2025-05-30

(+/-)11-HDoHE Chemical and Physical Properties

Names and Identifiers

• 4,7,9,13,16,19-Docosahexaenoicacid, 11-hydroxy-, (4Z,7Z,9E,13Z,16Z,19Z)-
• (+/-)11-HDOHE
• (±)11-HDoHE
• 11-hydroxydocosa-4,7,9,13,16,19-hexaenoic acid
• 11-hydroxy DHA
• (4Z,7Z,9E,13Z,16Z,19Z)-11-Hydroxy-4,7,9,13,16,19-docosahexaenoic acid (ACI)
• 4,7,9,13,16,19-Docosahexaenoic acid, 11-hydroxy-, (E,Z,Z,Z,Z,Z)- (ZCI)
• (±)-11-Hydroxy-4Z,7Z,9E,13Z,16Z,19Z-docosahexaenoic acid
• 11-HDoHE
• (+/-)11-HDoHE

• Inchi： 1S/C22H32O3/c1-2-3-4-5-6-7-9-12-15-18-21(23)19-16-13-10-8-11-14-17-20-22(24)25/h3-4,6-7,10-16,19,21,23H,2,5,8-9,17-18,20H2,1H3,(H,24,25)/b4-3-,7-6-,13-10-,14-11-,15-12-,19-16+
• InChI Key： LTERDCBCHFKFRI-BGKMTWLOSA-N
• SMILES： C(=C/C=C\C/C=C\CCC(=O)O)\C(O)C/C=C\C/C=C\C/C=C\CC

Computed Properties

• Exact Mass: 344.23500
• Monoisotopic Mass: 344.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 6

Experimental Properties

• PSA: 57.53000
• LogP: 5.51970

Additional information on (+/-)11-HDoHE

Comprehensive Overview of (+/-)11-HDoHE (CAS No. 87018-59-5): Structure, Functions, and Research Applications

(+/-)11-HDoHE (CAS No. 87018-59-5), also known as 11-Hydroxydocosahexaenoic acid, is a bioactive lipid metabolite derived from the omega-3 fatty acid docosahexaenoic acid (DHA). This compound has garnered significant attention in recent years due to its potential roles in inflammatory modulation, neuroprotection, and metabolic regulation. Researchers and healthcare professionals are increasingly exploring its mechanisms of action, particularly in the context of chronic diseases and personalized medicine.

The structural uniqueness of (+/-)11-HDoHE lies in its hydroxyl group at the 11th carbon position, which enhances its bioactivity compared to its parent molecule, DHA. This modification allows it to interact with specific cell signaling pathways, including those involving G-protein-coupled receptors (GPCRs) and transcription factors. Such interactions make it a promising candidate for therapeutic applications, especially in conditions like cardiovascular diseases, neurodegenerative disorders, and autoimmune conditions.

Recent studies have highlighted the anti-inflammatory properties of (+/-)11-HDoHE, linking it to the resolution phase of inflammation. This aligns with the growing interest in resolution pharmacology, a field focused on developing drugs that actively resolve inflammation rather than merely suppressing it. As consumers and researchers seek natural anti-inflammatory agents, (+/-)11-HDoHE has emerged as a subject of intense scrutiny, often compared to other omega-3 metabolites like resolvins and protectins.

In the realm of nutritional science, (+/-)11-HDoHE is frequently discussed in the context of omega-3 supplementation and bioavailability. With the rising popularity of functional foods and nutraceuticals, understanding how DHA metabolites like (+/-)11-HDoHE contribute to health outcomes has become a priority. Questions such as "How does 11-HDoHE differ from other DHA derivatives?" and "Can (+/-)11-HDoHE enhance brain health?" are commonly searched, reflecting public curiosity.

From a technical perspective, the synthesis and analysis of (+/-)11-HDoHE require advanced chromatographic techniques, such as LC-MS/MS, due to its low abundance in biological samples. This has spurred innovations in analytical chemistry, particularly in lipidomics, where researchers aim to map the entire lipidome of cells and tissues. The compound's stability and storage conditions are also critical considerations for laboratories working with this molecule.

Looking ahead, the potential applications of (+/-)11-HDoHE extend to precision medicine, where its effects could be tailored to individual genetic and metabolic profiles. As the scientific community continues to unravel its molecular mechanisms, (+/-)11-HDoHE may soon transition from a research compound to a clinical intervention, addressing unmet needs in chronic disease management.